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Compound of Interest

Compound Name: 1-Chloro-1-butene

cat. No.: B1623148

An In-depth Technical Guide to the Physical Properties of cis-1-chloro-1-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of cis-1-
chloro-1-butene. The information is presented in a structured format to facilitate easy access
and comparison of data. Detailed experimental protocols for the determination of these
properties are also included to assist in laboratory settings.

Physical and Chemical Properties

cis-1-chloro-1-butene, with the chemical formula C4H7CI, is a chlorinated alkene.[1][2][3] Its
physical characteristics are crucial for its handling, application, and in the design of chemical
processes.

Data Summary

The quantitative physical properties of cis-1-chloro-1-butene are summarized in the table
below for quick reference.
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Property Value Units
Molecular Formula C4H7CI

Molecular Weight 90.55 g/mol

Boiling Point 63.55 - 68 °C

Melting Point -96 (estimate) °C

Density 0.9035 - 0.909 g/cm3
Refractive Index 1.4099

Vapor Pressure 154 mmHg at 25°C

Note: Some values are estimates and may vary depending on the experimental conditions.[1]

[415][6]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of a liquid compound like cis-1-chloro-1-butene.

Boiling Point Determination

The boiling point is a fundamental physical property that can be used to identify and assess the
purity of a liquid.[7][8]

Method: Capillary Method[7]
o Sample Preparation: A small amount of the liquid sample is placed in a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.[9]

o Heating: The assembly is heated, often in a heating block or a Thiele tube.[10][11] As the
temperature rises, the air trapped in the capillary tube will be expelled, and then a steady
stream of bubbles from the sample's vapor will emerge from the open end of the capillary.
[11][12]
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o Observation: The heat source is then removed, and the apparatus is allowed to cool. The
temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point.[7][11] This occurs when the vapor pressure of the sample equals the atmospheric
pressure.[7]

Melting Point Determination

For substances that are solid at room temperature, the melting point is a critical indicator of
purity.[10][13] Since cis-1-chloro-1-butene has a very low estimated melting point, this
procedure would require a cryostat.

Method: Capillary Method[14]

o Sample Preparation: A small amount of the solidified compound is introduced into a capillary
tube.[10]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.[10][14]

e Heating and Observation: The sample is heated at a controlled rate.[14] The temperature at
which the substance begins to melt and the temperature at which it becomes completely
liquid are recorded as the melting point range.[10][15]

Density Determination

Density is the mass per unit volume of a substance and is a characteristic property.[16]
Method: Direct Mass and Volume Measurement

e Mass Measurement: An empty, dry graduated cylinder is weighed using an electronic
balance.[17]

¢ Volume Measurement: A known volume of cis-1-chloro-1-butene is added to the graduated
cylinder. The volume is read from the bottom of the meniscus.[17]

o Combined Measurement: The graduated cylinder containing the liquid is weighed again.
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e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated by dividing the mass of the
liquid by its volume.[16][17]

Refractive Index Determination

The refractive index measures how light propagates through a substance and is a valuable tool
for identifying liquids.[18]

Method: Using a Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of cis-1-chloro-1-butene are placed on the prism of the
refractometer.

o Measurement: The instrument is adjusted until the dividing line between the light and dark
fields is sharp and centered in the crosshairs. The refractive index is then read from the
scale.

o Temperature Correction: The refractive index is temperature-dependent. Measurements are
typically corrected to a standard temperature, usually 20°C.[18]

Solubility Determination

Solubility is the ability of a solute to dissolve in a solvent. The principle of "like dissolves like" is
a general guideline.[19]

Method: Visual Assessment

e Solvent Preparation: A known volume of a solvent (e.g., water, ethanol, acetone) is placed in
a test tube.[20]

e Solute Addition: A small, measured amount of cis-1-chloro-1-butene is added to the solvent.
[20]

e Mixing: The mixture is agitated to promote dissolution.[20]
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o Observation: The solution is observed to see if the solute has completely dissolved. If it has,
more solute is added incrementally until saturation is reached (i.e., no more solute
dissolves). The amount of solute that dissolves in the given volume of solvent at a specific
temperature determines its solubility.[19][20]

Visualization of Physical State Transitions

The physical state of a substance is determined by its temperature and pressure, with
transitions occurring at the melting and boiling points. The following diagram illustrates the
relationship between these key physical properties and the state of matter.

Relationship between Physical Properties and State of Matter

Boiling Point Melting Point Solid Diagram illustrating the transitions between solid, liquid, and gas phases, governed by the melting and boiling points.

(Condensation \Vaporization reezing

Liquid

Click to download full resolution via product page

Diagram of physical state transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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